[1-(3-Methoxyanilino)-1-oxopropan-2-yl] 6-chloropyridine-3-carboxylate

• IUPAC Name: [1-(3-methoxyanilino)-1-oxopropan-2-yl] 6-chloropyridine-3-carboxylate
• InChI: InChI=1S/C16H15ClN2O4/c1-10(23-16(21)11-6-7-14(17)18-9-11)15(20)19-12-4-3-5-13(8-12)22-2/h3-10H,1-2H3,(H,19,20)
• InChI Key: UGMQTKDZJRQYKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=CC=C1)OC)OC(=O)C2=CN=C(C=C2)Cl
• Molecular Formula: C16H15ClN2O4
• Molecular Weight: 334.75 g/mol

Description

The compound contains a pyridine ring, which is a basic heterocyclic aromatic ring with one nitrogen atom. It also has a carboxylate ester group attached to the pyridine ring, which could make it a potential candidate for various organic reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the presence of the aromatic pyridine ring. The methoxyanilino and carboxylate groups could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The carboxylate ester group could undergo hydrolysis, transesterification, or reduction reactions. The pyridine ring could undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, it would likely be soluble in organic solvents due to the presence of the aromatic ring and ester group. Its boiling and melting points would depend on the strength of the intermolecular forces in the compound.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, it could interact with biological targets in the body. If it’s used as a reagent in a chemical reaction, its mechanism of action would depend on the specific reaction.

Safety and Hazards

As with all chemicals, this compound should be handled with care. It’s important to use appropriate personal protective equipment and follow safety protocols when handling it. Specific safety and hazard information would depend on the properties of the compound.

Future Directions

The future research directions for this compound could include studying its reactivity, exploring its potential uses in various applications (such as in the synthesis of other compounds or as a potential drug), and investigating its safety and environmental impact.